4-Ethylcyclohexanamine
Overview
Description
4-Ethylcyclohexanamine, also known as 4-ECA, is an organic compound of the cyclic amine family. It has the molecular formula C8H17N .
Molecular Structure Analysis
The molecular structure of 4-Ethylcyclohexanamine consists of a cyclohexane ring with an ethyl group (C2H5) and an amine group (NH2) attached. The systematic IUPAC name for this compound is 4-Ethylcyclohexanamine . The SMILES representation is CCC1CCC(CC1)N .Physical And Chemical Properties Analysis
4-Ethylcyclohexanamine has a molecular weight of 127.23 g/mol . It has an experimental boiling point of 75-80 °C at 20 mmHg and a predicted boiling point of 166.3±8.0 °C at 760 mmHg . The experimental density is 0.86 g/mL .Scientific Research Applications
Medicinal Chemistry
4-Ethylcyclohexanamine: may serve as a building block in the synthesis of various pharmaceutical compounds. Its structure could be utilized to create derivatives with potential therapeutic effects. For instance, modifications of its amine group can lead to the development of novel central nervous system (CNS) drugs, given the importance of cyclic amines in medicinal chemistry .
Agriculture
In the agricultural sector, 4-Ethylcyclohexanamine could be explored for its potential use in the synthesis of herbicides or pesticides. Its cyclic amine structure might interact with specific enzymes or receptors in pests, providing a new approach to crop protection .
Industrial Processes
This compound could be involved in catalytic processes in industrial chemistry. Its amine group might act as a catalyst or a precursor for catalysts in reactions such as polymerization or the synthesis of fine chemicals .
Environmental Applications
4-Ethylcyclohexanamine: could be investigated for environmental cleanup applications. For example, it might be used to synthesize materials that can capture pollutants or assist in water treatment processes .
Material Science
In material science, 4-Ethylcyclohexanamine could be a precursor for materials with unique properties, such as high thermal stability or specific optical characteristics. It might contribute to the development of new polymers or coatings .
Biochemistry
The compound could play a role in biochemistry research, particularly in the study of enzyme-substrate interactions. Its structure might mimic certain natural substrates, helping to elucidate the mechanisms of enzymatic reactions .
Safety and Hazards
properties
IUPAC Name |
4-ethylcyclohexan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N/c1-2-7-3-5-8(9)6-4-7/h7-8H,2-6,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKQCKANHUYSABG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20946572 |
Source
|
| Record name | 4-Ethylcyclohexan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20946572 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethylcyclohexanamine | |
CAS RN |
23775-39-5, 42195-97-1 |
Source
|
| Record name | 4-Ethylcyclohexan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20946572 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-ethylcyclohexan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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